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Compound of Interest

Compound Name: Didecylbenzene

Cat. No.: B15176053

A Note on Nomenclature: The term "didecylbenzene" is not commonly found in chemical
literature and is likely a misspelling of dodecylbenzene. This guide will focus on
dodecylbenzene and its commercially significant sulfonated derivatives, which are major
components of anionic surfactants.

This technical guide provides a comprehensive overview of dodecylbenzene, focusing on its
chemical properties, synthesis, toxicological data, and biological interactions. The information is
tailored for researchers, scientists, and professionals in drug development and environmental
science.

Chemical Identification and Properties

Dodecylbenzene is an organic compound consisting of a C12 alkyl group (dodecyl) attached to
a phenyl group. It is the parent compound for a class of surfactants known as linear
alkylbenzene sulfonates (LAS). The position of the phenyl group along the linear alkyl chain
can vary, leading to different isomers.

Molecular Formula: C18H30[1]

Below is a summary of the common identifiers for dodecylbenzene and its isomers.
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Identifier Value

Molecular Formula C18H30

IUPAC Name Dodecylbenzene

Synonyms Laurylbenzene, Phenyldodecane, n-
Dodecylbenzene

CAS Number (n-Dodecylbenzene) 123-01-3

CAS Number (Isomer Mixture) 29986-57-0

CAS Number (Branched Chain) 25265-78-5

Synthesis and Application

Dodecylbenzene is primarily produced through the alkylation of benzene with linear mono-
olefins. The resulting linear alkylbenzene (LAB) is then sulfonated to produce linear
alkylbenzene sulfonic acid. This acid is subsequently neutralized, most commonly with sodium
hydroxide, to form sodium dodecylbenzene sulfonate (SDBS), a key active ingredient in
laundry and dishwashing detergents.[2]

This protocol describes a laboratory-scale sulfonation of dodecylbenzene.

Materials:

Dodecylbenzene

98% Sulfuric acid

Water

Separatory funnel

Reaction vessel with stirrer, thermometer, and reflux condenser

Procedure:

e Add 35 mL of dodecylbenzene to the reaction vessel.
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e While stirring, slowly add 35 mL of 98% sulfuric acid, ensuring the temperature does not
exceed 40°C.

 After the addition is complete, raise the temperature to 60-70°C and maintain for 2 hours.
e Cool the mixture to 40-50°C and slowly add approximately 15 mL of water.
o Transfer the mixture to a separatory funnel and allow the layers to separate.

» Remove the lower aqueous layer containing inorganic salts, retaining the upper organic
phase which is the dodecylbenzene sulfonic acid.

e The resulting acid can then be neutralized with a base like sodium hydroxide to produce
sodium dodecylbenzene sulfonate.

This protocol is adapted from a general sulfonation reaction description.[3]

Toxicological Data

The toxicity of dodecylbenzene and its sulfonated derivatives (LAS) has been studied in
various organisms. Generally, LAS is considered to have low acute toxicity to humans but can
be an irritant at high concentrations.[4][5] Its environmental impact is of greater concern,
particularly in aguatic ecosystems.

Table of Aquatic Toxicity for Linear Alkylbenzene Sulfonates (LAS)
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. . . Alkyl Chain
Organism Endpoint Concentration Reference
Length

Daphnia magna EC50 0.68 mg/L Cl4 [6]
Daphnia magna EC50 2.6 mg/L C13 [6]
Daphnia magna EC50 5.9 mg/L C12 [6]
Daphnia magna EC50 21.2 mg/L Cl1 [6]
Daphnia magna EC50 27.6 mg/L C10 [6]
Fish (General) Acute Toxicity 0.5-20 mg/L Mixture [6]
Algae (General) EC50 0.1 - 100 mg/L Mixture [6]
Potamogeton Significant _

) > 10 mg/L Mixture [1]
perfoliatus Damage

Biological Interactions and Signaling Pathways

While primarily known for their surfactant properties, recent research has indicated that
dodecylbenzene derivatives can interact with biological systems in complex ways.

A recent study has shown that SDBS can alleviate atopic dermatitis-like inflammatory
responses. The proposed mechanism involves the inhibition of the NF-kB (nuclear factor kappa
B) and MAPK (mitogen-activated protein kinase) signaling pathways in a STAT3 (signal
transducer and activator of transcription 3) dependent manner.[7][8] This suggests that SDBS
may have anti-inflammatory properties, a finding that could have implications for its use in
consumer products.[7]
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Simplified NF-kB/MAPK Signaling Pathway Inhibition by SDBS

Sodium Dodecylbenzene
Sulfonate (SDBS)

influences

inhibits

NF-kB / MAPK
Pathways

Inflammatory Response
(e.g., in Atopic Dermatitis)

Click to download full resolution via product page
Caption: Inhibition of inflammatory pathways by SDBS.

The environmental fate of dodecylbenzene sulfonates is largely determined by microbial
degradation. Studies have shown that bacteria can metabolize these compounds. The process
is thought to initiate with the oxidation of the terminal methyl group of the alkyl chain, followed
by a B-oxidation pathway. The sulfonate group is removed as sulfite, which is then further
metabolized.[9]
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Proposed Biodegradation Pathway of Dodecylbenzene Sulfonate
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Caption: Microbial degradation of dodecylbenzene sulfonate.

Conclusion

Dodecylbenzene and its sulfonated derivatives are compounds of significant industrial
importance. While their primary application is in cleaning products, ongoing research continues
to reveal their complex interactions with biological and environmental systems. For
researchers, a thorough understanding of their synthesis, toxicology, and metabolic pathways
is crucial for developing safer and more effective products and for assessing their
environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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